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Compound of Interest

Compound Name: Ac-leu-nhme

CAS No.: 32483-15-1

Cat. No.: B556392

Get Quote

Executive Summary
N-Acetyl-L-leucinamide (CAS: 28529-34-2) is a blocked amino acid derivative featuring an

acetylated N-terminus and a primary amide C-terminus.[1] It serves as a critical neutral probe

in biophysical chemistry for studying peptide backbone hydration and as a specific substrate for

determining the activity of proteolytic enzymes.

This guide presents two validated synthetic routes:

N-Acetylation of L-Leucinamide (Primary Route): High atom economy, suitable for solution-

phase scale-up.

Amidation of N-Acetyl-L-Leucine (Secondary Route): Useful when starting from the N-

acetylated acid.

Chemical Profile & Target Specifications
Ensure your final product meets these physicochemical standards before use in sensitive

assays.
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Property Specification Notes

IUPAC Name
(2S)-2-acetamido-4-

methylpentanamide

Molecular Formula C₈H₁₆N₂O₂

Molecular Weight 172.23 g/mol

Melting Point 129 – 135 °C
Distinct from N-Ac-L-Leucine

(189°C)

Optical Rotation [α]²⁴D = -21 ± 1° (c=1, Methanol)

Solubility Soluble in H₂O, MeOH, EtOH
Poor solubility in Et₂O,

Hexanes

Purity Requirement >98% (HPLC, TLC) Essential for kinetic assays

Synthetic Pathway Visualization
The following diagram illustrates the two primary pathways. Route A is generally preferred for

its simplicity and yield.
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Figure 1: Synthetic logic flow for N-acetyl-L-leucinamide. Route A (Blue) is the focus of the

detailed protocol below.
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Detailed Protocol: Acetylation of L-Leucinamide
(Route A)
This protocol utilizes acetic anhydride (Ac₂O) acting upon L-leucinamide hydrochloride. This

approach avoids the use of carbodiimides (DCC/EDC), simplifying purification.

Materials & Reagents
Substrate: L-Leucinamide Hydrochloride (10 mmol, 1.67 g)

Reagent: Acetic Anhydride (12 mmol, 1.1 mL) – Slight excess drives completion.

Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (22 mmol) – Neutralizes HCl

salt and generated AcOH.

Solvent: Dichloromethane (DCM) (anhydrous, 50 mL).

Quench: Saturated NaHCO₃ solution.

Step-by-Step Methodology
Step 1: Solubilization and Free Basing

In a 100 mL round-bottom flask equipped with a magnetic stir bar, suspend 1.67 g of L-

leucinamide HCl in 30 mL of anhydrous DCM.

Cool the suspension to 0°C (ice bath) to control the exotherm of the subsequent

deprotonation.

Add 3.1 mL (22 mmol) of Triethylamine dropwise.

Observation: The suspension should clarify as the free amine is liberated and the amine-

HCl salt exchanges to soluble TEA-HCl (or precipitates depending on concentration).

Step 2: Acetylation Reaction
Add 1.1 mL (12 mmol) of Acetic Anhydride dropwise over 5 minutes.

Allow the reaction to warm to Room Temperature (25°C).
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Stir for 2–4 hours.

Validation: Monitor by TLC (System: 9:1 CHCl₃/MeOH). The starting material (ninhydrin

positive/purple) should disappear; the product is ninhydrin negative (amide blocked). Use

iodine stain or UV to visualize the product.

Step 3: Workup and Isolation
Quench: Add 10 mL of saturated NaHCO₃ solution and stir vigorously for 15 minutes. This

hydrolyzes excess acetic anhydride.

Extraction: Transfer to a separatory funnel. Separate the organic (DCM) layer.

Wash: Wash the organic layer sequentially with:

10 mL 1M HCl (removes unreacted amine and TEA).

10 mL Brine (saturated NaCl).

Dry: Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄.

Concentrate: Filter off the desiccant and evaporate the solvent under reduced pressure

(Rotavap) to yield a crude white solid.

Step 4: Purification (Recrystallization)
The crude product may contain trace salts or acetic acid.

Dissolve the crude solid in a minimum amount of hot Ethyl Acetate.

Slowly add Hexane (or Petroleum Ether) until turbidity persists.

Cool to 4°C overnight.

Filter the white crystals and dry under high vacuum.

Quality Control & Characterization
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Trustworthiness in synthesis relies on rigorous validation. Compare your isolated product

against these benchmarks.

Technique Expected Result Diagnostic Interpretation

¹H NMR (400 MHz, DMSO-d₆)

δ 1.83 (s, 3H): Acetyl CH₃δ

0.85 (d, 6H): Leucine methylsδ

4.2 (m, 1H): α-proton

The singlet at 1.83 ppm

confirms acetylation.[2]

Integration of amide protons

(broad singlets) confirms the

primary amide.

Melting Point 129 – 135 °C

Sharp range indicates high

purity.[1] Broad range

(<125°C) suggests solvent

entrapment or racemization.

Optical Rotation -21° (c=1, MeOH)

Significant deviation (e.g., 0°)

indicates racemization

occurred during synthesis.

Troubleshooting Guide
Low Yield: Ensure the L-leucinamide HCl was fully neutralized. If the free base wasn't

formed, the amine cannot attack the anhydride.

Oily Product: Residual solvent is likely trapped. Triturate the oil with cold diethyl ether to

induce crystallization.

Racemization: If [α]D is low, the reaction temperature may have been too high or the base

too strong. Keep the addition at 0°C.

Workflow Diagram: Purification Logic
Use this flowchart to make real-time decisions during the workup phase.
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Figure 2: Purification decision tree for isolating pure N-acetyl-L-leucinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b556393
https://www.benchchem.com/product/b556392?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/es/products/02619
https://isef.net/project/chem055t-n-acetyl-dl-leucine-synthesis-for-pharmaceuticals
https://www.benchchem.com/product/b556393
https://www.benchchem.com/product/b556392/docs#technical-guide-synthesis-and-characterization-of-n-acetyl-l-leucinamide
https://www.benchchem.com/product/b556392/docs#technical-guide-synthesis-and-characterization-of-n-acetyl-l-leucinamide
https://www.benchchem.com/product/b556392/docs#technical-guide-synthesis-and-characterization-of-n-acetyl-l-leucinamide
https://www.benchchem.com/product/b556392/docs#technical-guide-synthesis-and-characterization-of-n-acetyl-l-leucinamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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